Cas no 1060323-10-5 (5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide
• CAS No: 1060323-10-5
• MF: C₁₉H₂₁ClN₂O₅S
• MW: 424.898442983627
• CID: 6199044
• PubChem ID: 25890150
• Update Time: 2025-06-10

5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide
• VU0637460-1
• F5190-0165
• 1060323-10-5
• 5-chloro-2-methoxy-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzenesulfonamide
• 5-chloro-2-methoxy-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzenesulfonamide
• AKOS024500573

• Inchi： 1S/C19H21ClN2O5S/c1-26-17-7-4-15(20)13-18(17)28(24,25)21-16-5-2-14(3-6-16)12-19(23)22-8-10-27-11-9-22/h2-7,13,21H,8-12H2,1H3
• InChI Key： KQVUYOVUKPDVTK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NC1C=CC(=CC=1)CC(N1CCOCC1)=O)(=O)=O)OC

Computed Properties

• Exact Mass: 424.0859706g/mol
• Monoisotopic Mass: 424.0859706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide

Comprehensive Overview of 5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide (CAS No. 1060323-10-5)

The compound 5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide (CAS No. 1060323-10-5) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a morpholine moiety and a chloro-methoxybenzene core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders.

One of the key reasons for the growing attention toward 5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide is its potential as a kinase inhibitor. Kinases play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and autoimmune conditions. The presence of the sulfonamide group in this compound enhances its binding affinity to kinase targets, making it a promising candidate for further investigation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine. 5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide aligns with this trend, as its modular structure allows for derivatization to improve pharmacokinetic properties. This adaptability is crucial for addressing challenges such as bioavailability and metabolic stability, which are common hurdles in drug development.

Another area of interest is the compound's potential role in neurodegenerative disease research. The morpholine ring, a common pharmacophore in CNS-active drugs, suggests possible applications in modulating neurotransmitter systems. Studies are ongoing to evaluate its efficacy in models of Alzheimer's and Parkinson's diseases, where sulfonamide-based compounds have shown neuroprotective effects.

From a synthetic chemistry perspective, 5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide exemplifies the convergence of medicinal chemistry and green chemistry. Researchers are optimizing its synthesis to reduce waste and improve yield, reflecting the industry's shift toward sustainable practices. This focus on eco-friendly methodologies is particularly relevant given the increasing regulatory emphasis on environmental impact.

The compound's physicochemical properties, such as its logP and solubility, are also under scrutiny. These parameters are critical for determining its suitability as a drug candidate. Computational modeling and high-throughput screening are being employed to predict its behavior in biological systems, accelerating the identification of optimal formulations.

In summary, 5-chloro-2-methoxy-N-{4-[2-(morpholin-4-yl)-2-oxoethyl]phenyl}benzene-1-sulfonamide (CAS No. 1060323-10-5) represents a versatile scaffold with broad applicability in modern drug discovery. Its integration into targeted therapy and personalized medicine initiatives underscores its relevance in addressing unmet medical needs. As research progresses, this compound is poised to contribute significantly to the next generation of therapeutic agents.